![molecular formula C7H4N2O2S B592364 Thiazolo[5,4-b]pyridine-5-carboxylic acid CAS No. 1304788-06-4](/img/structure/B592364.png)
Thiazolo[5,4-b]pyridine-5-carboxylic acid
Overview
Description
“Thiazolo[5,4-b]pyridine-5-carboxylic acid” is a chemical compound that has been studied for various applications . It has been identified as a c-KIT inhibitor, which could potentially be used to overcome resistance to certain drugs . The compound has also been linked to the inhibition of PI3Kα, a protein involved in cell growth and survival .
Synthesis Analysis
The synthesis of “Thiazolo[5,4-b]pyridine-5-carboxylic acid” and its derivatives has been described in several studies . The synthesis typically involves a series of reactions, including cyclocondensation, acylation, and alkylation . The structures of the synthesized compounds are usually confirmed by spectroscopic data and single crystal X-ray diffraction analysis .
Molecular Structure Analysis
The molecular structure of “Thiazolo[5,4-b]pyridine-5-carboxylic acid” has been analyzed in several studies . The compound typically forms a hydrogen bond interaction with the Val851 residue of the hinge region and a water bridge with Typ836 and Asp810 .
Chemical Reactions Analysis
The chemical reactions involving “Thiazolo[5,4-b]pyridine-5-carboxylic acid” have been studied in several papers . The compound is known to undergo a variety of reactions, including those involving c-KIT and PI3Kα .
Physical And Chemical Properties Analysis
The physical and chemical properties of “Thiazolo[5,4-b]pyridine-5-carboxylic acid” have been analyzed in several studies . The compound has a molecular weight of 180.19 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 5, and a rotatable bond count of 1 .
Scientific Research Applications
c-KIT Inhibitors for Overcoming Imatinib Resistance
Thiazolo[5,4-b]pyridine derivatives have been identified as c-KIT inhibitors that can overcome Imatinib resistance . This is particularly important in the treatment of gastrointestinal stromal tumor (GIST). Among the synthesized derivatives, the derivative 6r has shown significant inhibitory effects on c-KIT and has been able to substantially suppress the proliferation of GIST-T1 cancer cells .
Phosphoinositide 3-Kinase Inhibitors
Thiazolo[5,4-b]pyridine derivatives have also been found to be potent inhibitors of phosphoinositide 3-kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it a valuable target in cancer research. The compound 19a, for example, has shown to inhibit PI3Kα, PI3Kγ, or PI3Kδ with a nanomolar IC50 value .
Synthesis of Novel Derivatives
The synthesis of novel Thiazolo[5,4-b]pyridine derivatives is another area of research . These derivatives are synthesized to study their structure-activity relationship (SAR) and to identify novel inhibitors capable of overcoming drug resistance .
Drug Design and Discovery
Thiazolo[5,4-b]pyridine and its derivatives are used in drug design and discovery. Their unique chemical structure makes them suitable for the development of new therapeutic agents .
Study of Structure-Activity Relationship (SAR)
Thiazolo[5,4-b]pyridine and its derivatives are used to study the structure-activity relationship (SAR). This helps in understanding the relationship between the chemical structure of a molecule and its biological activity .
Organic Electronics
Although not directly related to Thiazolo[5,4-b]pyridine-5-carboxylic acid, Thiazolo[5,4-d]thiazole, a similar compound, has been found to have applications in organic electronics . It’s possible that Thiazolo[5,4-b]pyridine-5-carboxylic acid could have similar applications, but further research would be needed to confirm this.
Future Directions
Future research on “Thiazolo[5,4-b]pyridine-5-carboxylic acid” could focus on further exploring its potential as a c-KIT inhibitor and its ability to overcome drug resistance . Additionally, more studies could be conducted to better understand its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties .
properties
IUPAC Name |
[1,3]thiazolo[5,4-b]pyridine-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O2S/c10-7(11)5-2-1-4-6(9-5)12-3-8-4/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAVZYXJEQFVQRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1N=CS2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thiazolo[5,4-b]pyridine-5-carboxylic acid | |
CAS RN |
1304788-06-4 |
Source
|
| Record name | [1,3]thiazolo[5,4-b]pyridine-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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